Cas no 86843-98-3 (6-Bromo-2-Phenyl-1,2,4Triazolo1,5-APyridine)

• Product Name: 6-Bromo-2-Phenyl-1,2,4Triazolo1,5-APyridine
• CAS No: 86843-98-3
• MF: C₁₂H₈BrN₃
• MW: 274.116021156311
• MDL: MFCD26127723
• CID: 4717939
• PubChem ID: 71680411
• Update Time: 2025-04-24

6-Bromo-2-Phenyl-1,2,4Triazolo1,5-APyridine Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-PHENYL-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE
• [1,2,4]Triazolo[1,5-a]pyridine, 6-bromo-2-phenyl-
• BCGHTABUSCLETP-UHFFFAOYSA-N
• CHEMBL5189377
• BDBM50603550
• SCHEMBL14811661
• 86843-98-3
• DB-399253
• MFCD26127723
• AKOS023394874
• NS-04441
• 6-Bromo-2-phenyl[1,2,4]triazolo[1,5-a]pyridine
• 6-Bromo-2-Phenyl-1,2,4Triazolo1,5-APyridine

• MDL： MFCD26127723
• Inchi： 1S/C12H8BrN3/c13-10-6-7-11-14-12(15-16(11)8-10)9-4-2-1-3-5-9/h1-8H
• InChI Key： BCGHTABUSCLETP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(C3C=CC=CC=3)=NN2C=1

Computed Properties

• Exact Mass: 272.99016g/mol
• Monoisotopic Mass: 272.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 6-Bromo-2-Phenyl-1,2,4Triazolo1,5-APyridine

6-Bromo-2-phenyl-[1,2,4]triazolo[1,5-A]pyridine: A Comprehensive Overview

6-Bromo-2-phenyl-[1,2,4]triazolo[1,5-A]pyridine (CAS No. 86843-98-3) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of triazolopyridines, which are known for their versatile applications in drug design and advanced materials. The 6-bromo substituent and the phenyl group at position 2 contribute to its distinctive chemical properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the potential of 6-bromo-2-phenyl-[1,2,4]triazolo[1,5-A]pyridine in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for constructing bioactive molecules with anti-inflammatory and anticancer properties. The bromine atom at position 6 plays a crucial role in modulating the electronic properties of the molecule, enhancing its reactivity in various chemical reactions. This makes it an ideal candidate for Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules.

In addition to its pharmaceutical applications, 6-bromo-2-phenyl-[1,2,4]triazolo[1,5-A]pyridine has shown promise in the field of materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of advanced catalysts. For instance, recent research has demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, which are essential for the synthesis of functional materials and nanomaterials.

The synthesis of 6-bromo-2-phenyl-[1,2,4]triazolo[1,5-A]pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of intermediate triazolopyridine derivatives and subsequent bromination to introduce the bromine substituent at position 6. This process requires precise control over reaction conditions to ensure high yields and product purity.

From an analytical standpoint, 6-bromo-2-phenyl-[1,2,4]triazolo[1,5-A]pyridine has been extensively characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided critical insights into its molecular structure and stability under various conditions. Furthermore, computational chemistry methods have been employed to predict its electronic properties and reactivity patterns.

Looking ahead, the potential applications of 6-bromo-2-phenyl-[1,2,4]triazolo[1,5-A]pyridine are expected to expand further as researchers continue to explore its unique chemical properties. Its role as a versatile building block in drug discovery and materials science underscores its importance in contemporary chemical research.